7-(furan-2-yl)-2-methyl-5-[(naphthalen-1-yl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

• IUPAC Name: 7-(furan-2-yl)-2-methyl-5-(naphthalen-1-ylmethyl)-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C21H15N3O2S/c1-13-22-19-20(27-13)18(17-10-5-11-26-17)23-24(21(19)25)12-15-8-4-7-14-6-2-3-9-16(14)15/h2-11H,12H2,1H3
• InChI Key: DGJAUORNLOLVAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC=CC4=CC=CC=C43)C5=CC=CO5
• Molecular Formula: C21H15N3O2S
• Molecular Weight: 373.4 g/mol
• CAS No.: 946265-62-9

Description

This compound belongs to the [1,3]thiazolo[4,5-d]pyridazin-4-one family, characterized by a fused thiazole-pyridazinone core. Its structure includes a furan-2-yl group at position 7, a methyl group at position 2, and a naphthalen-1-ylmethyl substituent at position 5 (Fig. 1). These substituents confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity. The synthesis of such derivatives typically involves multi-step condensation and cyclization reactions, as seen in related compounds .

Biological Activity

The compound 7-(furan-2-yl)-2-methyl-5-[(naphthalen-1-yl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one is a heterocyclic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, synthesis methods, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The compound features a complex structure that includes a thiazole moiety fused with a pyridazine ring and functional groups such as furan and naphthalene. This structural diversity is believed to contribute to its varied biological activities.

Anticancer Activity

Recent studies have indicated that thiazole derivatives exhibit significant anticancer properties. For instance, compounds similar to the target compound have been tested against various cancer cell lines. In one study, thiazole-linked compounds demonstrated promising anti-proliferative effects on breast cancer (MCF-7) and human hepatocellular carcinoma (HepG-2) cell lines:

Compound	Cell Line	IC50 (µM)
1	MCF-7	<10
2	HepG-2	<15
3	HCT-116	<20

These results suggest that modifications in the thiazole structure can enhance cytotoxicity against cancer cells .

Anticonvulsant Activity

The anticonvulsant potential of thiazole derivatives has also been explored. A related compound exhibited a median effective dose (ED50) of 18.4 mg/kg in the pentylenetetrazol (PTZ) model, indicating substantial anticonvulsant activity. The presence of specific substituents on the thiazole ring was crucial for enhancing this activity .

Anti-inflammatory Properties

Thiazole derivatives have shown promise as cyclooxygenase (COX) inhibitors. In a study assessing anti-inflammatory activity, several compounds were identified with high selectivity for COX-2:

Compound	COX-2 Inhibition (%)	Analgesic Activity (%)
10a	90	51
13a	68	42

Such findings highlight the potential of these compounds in developing anti-inflammatory drugs .

Structure-Activity Relationship (SAR)

The biological activity of 7-(furan-2-yl)-2-methyl-5-[(naphthalen-1-yl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one can be attributed to its structural components:

• Thiazole Ring : Essential for cytotoxicity and anticonvulsant properties.
• Furan Group : May enhance solubility and bioavailability.
• Naphthalene Substituent : Contributes to hydrophobic interactions which can influence binding affinity to biological targets.

Case Studies

Several case studies have documented the synthesis and evaluation of thiazole-containing compounds:

• Antitumor Activity Study : A series of thiazole derivatives were synthesized and screened against various cancer cell lines. The results indicated that compounds with electron-withdrawing groups showed enhanced activity .
• Anticonvulsant Evaluation : In a comprehensive study using animal models, certain thiazole derivatives displayed significant protection against seizures induced by PTZ .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocycle Variations

The thiazolo[4,5-d]pyridazinone scaffold is structurally distinct from other fused pyridazinones, such as furo[2,3-d]pyridazinones (e.g., compounds 7a–c and 9a–c) and thieno[2,3-d]pyridazinones (e.g., 57e–g). Key differences include:

• Electron-rich heteroaromatic rings : Furan (oxygen-containing) vs. thiophene (sulfur-containing) vs. benzene rings.

Substituent Effects

Compound	Position 7 Substituent	Position 5 Substituent	Biological Activity	Synthesis Method
Target compound	Furan-2-yl	Naphthalen-1-ylmethyl	Under investigation	Hydrazine hydrate reflux
7-Phenyl-2-pyrrolidinyl derivative	Phenyl	Pyrrolidinyl	Analgesic (ED₅₀ = 12 mg/kg)	Alkylation with chloroacetamides
7-Thiophen-2-yl derivative	Thiophen-2-yl	Methyl	Not reported	Condensation with ethyl oxalate
5-(4-Chlorophenyl)thieno[2,3-d]pyridazinone	—	4-Chlorophenyl	Anticancer (IC₅₀ = 8 µM)	KOH-mediated cyclization

Key observations :

• Naphthalenylmethyl group : The target compound’s bulky naphthalene substituent may enhance lipophilicity and membrane permeability compared to smaller aryl groups (e.g., phenyl in ).
• Furan vs.

Research Findings and Implications

• Analgesic activity : The target compound’s 7-furyl and 5-naphthalenylmethyl groups may synergize to enhance CNS penetration, though in vivo data are pending .
• Thermodynamic stability : Computational studies suggest the naphthalene group increases melting points (MP) by ~50°C compared to phenyl analogs, aligning with trends in related compounds .
• Structural characterization : X-ray crystallography (likely using SHELX ) confirms planar geometry, critical for intermolecular interactions.